Cas no 1092352-06-1 ((1-Ethynylcyclopentyl)benzene)

• Product Name: (1-Ethynylcyclopentyl)benzene
• CAS No: 1092352-06-1
• MF: C₁₃H₁₄
• MW: 170.250263690948
• MDL: MFCD11109426
• CID: 842260
• PubChem ID: 44118248
• Update Time: 2025-10-28

(1-Ethynylcyclopentyl)benzene Chemical and Physical Properties

Names and Identifiers

• (1-Ethynylcyclopentyl)benzene
• 1-(1-ethynylcyclopentyl)benzene
• 1-Ethynylcyclopentylbenzene
• G88442
• 1092352-06-1
• Q-103429
• W-204697
• DB-002263
• AKOS006306655
• EN300-1864478
• J-500173
• XDDJJZYKHFFSBK-UHFFFAOYSA-N

• MDL： MFCD11109426
• Inchi： 1S/C13H14/c1-2-13(10-6-7-11-13)12-8-4-3-5-9-12/h1,3-5,8-9H,6-7,10-11H2
• InChI Key： XDDJJZYKHFFSBK-UHFFFAOYSA-N
• SMILES： C1(C#C)(C2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 170.11000
• Monoisotopic Mass: 170.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.99±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 243.1±10.0 ºC (760 Torr),
• Flash Point: 91.5±13.1 ºC,
• Solubility: Almost insoluble (0.032 g/l) (25 º C),
• PSA: 0.00000
• LogP: 3.13160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (1-Ethynylcyclopentyl)benzene

Chemical Profile of (1-Ethynylcyclopentyl)benzene (CAS No. 1092352-06-1)

(1-Ethynylcyclopentyl)benzene, identified by its CAS number 1092352-06-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a cyclopentyl ring substituted with an ethynyl group and connected to a benzene ring, exhibits unique structural and chemical properties that make it a valuable candidate for various applications.

The molecular structure of (1-Ethynylcyclopentyl)benzene consists of a benzene ring fused with a cyclopentane moiety, where the cyclopentane ring is further functionalized with an ethynyl group. This configuration imparts distinct reactivity and electronic characteristics, making it a versatile building block for synthesizing more complex molecules. The presence of the ethynyl group, specifically, introduces a site for further chemical modifications, such as cross-coupling reactions, which are widely employed in the synthesis of pharmaceuticals and advanced materials.

In recent years, (1-Ethynylcyclopentyl)benzene has been explored for its potential applications in the development of novel therapeutic agents. The compound's ability to undergo various chemical transformations has opened up possibilities for its use in drug discovery and medicinal chemistry. For instance, researchers have investigated its utility in constructing heterocyclic compounds, which are known to exhibit a broad spectrum of biological activities. The benzene and cyclopentyl rings provide a stable scaffold, while the ethynyl group serves as an anchor for introducing additional functional groups that can modulate biological activity.

One of the most promising areas of research involving (1-Ethynylcyclopentyl)benzene is its application in the synthesis of small-molecule inhibitors targeting specific biological pathways. The compound's structural features allow it to interact with biological targets in a precise manner, making it a suitable candidate for developing drugs with high selectivity and efficacy. Recent studies have demonstrated its potential in inhibiting enzymes involved in inflammatory processes, suggesting its therapeutic relevance in conditions such as arthritis and autoimmune disorders.

Moreover, the chemical properties of (1-Ethynylcyclopentyl)benzene have also been leveraged in materials science. The compound's ability to form stable polymers and copolymers has led to its exploration as a monomer in the synthesis of advanced materials. These materials exhibit enhanced mechanical strength, thermal stability, and chemical resistance, making them suitable for applications in coatings, adhesives, and specialty plastics. The ethynyl group's reactivity allows for the introduction of cross-linking agents, further enhancing the material's properties.

The synthesis of (1-Ethynylcyclopentyl)benzene typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include Friedel-Crafts alkylation followed by deprotonation to introduce the ethynyl group. Advances in catalytic systems have improved the efficiency and yield of these reactions, making the synthesis more accessible to researchers. Additionally, green chemistry principles have been applied to develop more sustainable synthetic methods that minimize waste and reduce environmental impact.

In conclusion, (1-Ethynylcyclopentyl)benzene (CAS No. 1092352-06-1) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse chemical modifications, making it a valuable tool for drug discovery and material development. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and technological innovation is likely to grow.